Cas no 108414-60-4 (2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester)

2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester structure
108414-60-4 structure
Product Name:2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester
CAS No:108414-60-4
MF:C8H13NO3
MW:171.193722486496
CID:128017
Update Time:2024-01-25

2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester
    • 2-Propenoic acid, 2-[(1-oxobutyl)amino]-, methyl ester
    • Inchi: 1S/C8H13NO3/c1-4-5-7(10)9-6(2)8(11)12-3/h2,4-5H2,1,3H3,(H,9,10)
    • InChI Key: YHFRSPZIKJPVNB-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(NC(=O)CCC)=C

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2

Experimental Properties

  • Density: 1.038±0.06 g/cm3(Predicted)
  • Boiling Point: 329.8±34.0 °C(Predicted)
  • PSA: 55.4
  • pka: 13.12±0.46(Predicted)
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